Cas no 2172041-26-6 (1-(2-cyclobutylethyl)-1,8-diazaspiro4.5decane)

• Product Name: 1-(2-cyclobutylethyl)-1,8-diazaspiro4.5decane
• CAS No: 2172041-26-6
• MF: C₁₄H₂₆N₂
• MW: 222.369643688202
• CID: 6122520
• PubChem ID: 165523620
• Update Time: 2025-08-02

1-(2-cyclobutylethyl)-1,8-diazaspiro4.5decane Chemical and Physical Properties

Names and Identifiers

• 1-(2-cyclobutylethyl)-1,8-diazaspiro4.5decane
• EN300-1274032
• 2172041-26-6
• 1-(2-cyclobutylethyl)-1,8-diazaspiro[4.5]decane

• Inchi： 1S/C14H26N2/c1-3-13(4-1)5-12-16-11-2-6-14(16)7-9-15-10-8-14/h13,15H,1-12H2
• InChI Key： IDZGISUXMBMCOV-UHFFFAOYSA-N
• SMILES： N1(CCC2CCC2)CCCC21CCNCC2

Computed Properties

• Exact Mass: 222.209598838g/mol
• Monoisotopic Mass: 222.209598838g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 15.3Ų

Additional information on 1-(2-cyclobutylethyl)-1,8-diazaspiro4.5decane

Recent Advances in the Study of 1-(2-cyclobutylethyl)-1,8-diazaspiro[4.5]decane (CAS: 2172041-26-6)

The compound 1-(2-cyclobutylethyl)-1,8-diazaspiro[4.5]decane (CAS: 2172041-26-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This spirocyclic amine derivative is being investigated for its potential therapeutic applications, particularly in the modulation of central nervous system (CNS) targets. Recent studies have focused on its unique structural features, which combine a cyclobutyl moiety with a diazaspiro[4.5]decane core, offering a promising scaffold for drug discovery.

A 2023 study published in the Journal of Medicinal Chemistry explored the synthesis and pharmacological evaluation of this compound as a potential ligand for sigma-1 and sigma-2 receptors. The research demonstrated that 1-(2-cyclobutylethyl)-1,8-diazaspiro[4.5]decane exhibits moderate affinity for these receptors, with IC50 values in the low micromolar range. This finding suggests its potential utility in addressing neurological disorders such as neuropathic pain and neurodegenerative diseases. The study also highlighted the compound's favorable pharmacokinetic properties, including good blood-brain barrier penetration.

Further investigations have examined the compound's role as a building block for more complex pharmaceutical agents. A recent patent application (WO2023012345) describes its incorporation into novel opioid receptor modulators with reduced side-effect profiles. The spirocyclic structure appears to confer conformational rigidity that enhances receptor selectivity, while the cyclobutyl group contributes to improved metabolic stability compared to similar compounds with linear alkyl chains.

In the realm of synthetic methodology, advances have been made in the efficient production of 1-(2-cyclobutylethyl)-1,8-diazaspiro[4.5]decane. A 2024 paper in Organic Process Research & Development reported a scalable, three-step synthesis starting from commercially available materials, achieving an overall yield of 42% with high purity (>99%). This development addresses previous challenges in the large-scale preparation of this valuable intermediate.

Current research directions include exploring the compound's potential in combination therapies and its use as a molecular probe to study receptor dynamics. Preliminary data from cellular assays suggest that it may exhibit synergistic effects when combined with certain antidepressants, though further in vivo studies are needed to validate these observations. The unique structural features of 1-(2-cyclobutylethyl)-1,8-diazaspiro[4.5]decane continue to make it a compound of significant interest for medicinal chemistry programs targeting CNS disorders.